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Compound of Interest

Compound Name: 3-(Chloromethyl)-4-nitropyridine
CAS No.: 1060809-83-7
Cat. No.: B14140020

Get Quote

. J

Part 1: Technical Identity & The "Regio-Trap"
The Critical Distinction

Before contacting suppliers, you must validate the exact regiochemistry. There is a high risk of
purchasing the wrong isomer due to similar naming conventions in catalog databases.
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Common False Common False
Feature Target Compound - o
Positive 1 Positive 2
3-(Chloromethyl)-4- 2-(Chloromethyl)-4- ] o
Name ) o ) o (Chloromethyl)pyridin
nitropyridine nitropyridine
e HCI
Pyridine ring, 3- Pyridine ring, 2- Pyridine ring, 3-
Structure
CHzCl, 4-NO2 CHzCl, 4-NO2 CHzClI, No NO:2
CAS 1060809-83-7 312321-71-4 6959-48-4
o Rare / Custom ) Commodity (High
Availability ) Occasional Stock o
Synthesis Availability)
High (Benzylic-like
Reactivity chloride + e~ High Moderate

withdrawing NO2)

Chemical Causality: Why is it scarce?

The scarcity of "research grade" 3-(Chloromethyl)-4-nitropyridine is driven by two factors:

» Synthetic Difficulty: The nitro group at position 4 strongly deactivates the pyridine ring,
making direct chloromethylation (e.g., Friedel-Crafts type) difficult and requiring harsh
conditions that often degrade the molecule.

 Inherent Instability: The combination of a chloromethyl group (electrophile) and a nitro group
(electron-withdrawing) creates a "hot" alkylating agent. The free base is prone to:

o Self-Alkylation (Polymerization): Intermolecular attack between the pyridine nitrogen and
the chloromethyl group.

o Hydrolysis: Rapid conversion to the alcohol (3-hydroxymethyl-4-nitropyridine) upon
exposure to atmospheric moisture.

Part 2: Market Analysis, Suppliers & Price
Sourcing Strategy
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This compound is rarely a "shelf" item. It is typically a Tier 3 product (Make-on-Demand).
Estimated Price Range (Research Grade >95%):

e 100 mg - 250 mg: $150 - $350 USD (High variance due to custom synthesis batches).
e 1 gram: $600 - $1,200 USD.

e Lead Time: Often 2-4 weeks (if synthesis is required).

Validated Supplier List

Note: Inventory fluctuates daily. These vendors have historically listed CAS 1060809-83-7.
e Specialized Building Block Vendors (Primary Targets):

o Ambeed: Often lists specific heterocyclic isomers.

o Smolecule: Aggregator that frequently tracks "make-on-demand" inventory.

o AchemBlock: Known for pyridine derivatives.[1][2]
e Custom Synthesis Houses (If Catalog Fails):

o Enamine / WuXi AppTec: If you require >5g, do not buy from a catalog. Request a custom
synthesis quote. The purity will be higher, and you can request the Hydrochloride Salt
form, which is significantly more stable.

Sourcing Decision Logic

<1 @Ey » | Search Specialized Catalogs o | Verify CAS: 1060809-83-7
P = (Ambeed, Smolecule) = (Avoid 2-isomer)
Need 3-(Chloromethyl)-4-nitropyridine Quantity Required?
] > B EIEE Request Custom Synthesis Request HCI Salt Form
(Enamine, WuXi) (For Stability)
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Caption: Decision tree for sourcing based on scale and stability requirements.

Part 3: Quality Assurance & Self-Validating
Protocols

Because this compound is unstable, "Research Grade" on the label does not guarantee purity
upon arrival. You must validate it immediately.

The "Arrival Protocol"

» Visual Inspection: The compound should be a pale yellow to yellow solid. Darkening
(orange/brown) indicates decomposition (N-oxide formation or polymerization).

e Solubility Check: Dissolve a small amount in dry CDCls or DMSO-de. Turbidity suggests
hydrolysis (the alcohol byproduct is less soluble in chloroform).

H-NMR Validation (The Fingerprint)

Use this logic to confirm you have the 3-isomer and not the 2-isomer.
o 3-(Chloromethyl)-4-nitropyridine (Target):
o Look for the singlet of the -CH2ClI group.

o Key Diagnostic: The proton at position 2 (between the ring Nitrogen and the Chloromethyl
group) will be a singlet (or fine doublet) significantly downfield (~9.0 - 9.2 ppm) due to the
inductive effect of the adjacent Nitrogen and the Nitro group.

e Impurity Markers:
o ~4.8 ppm (Singlet): Intact Chloromethyl (-CH2Cl).
o ~4.6 ppm (Singlet): Hydroxymethyl impurity (-CH20H) — Sign of degradation.

o ~2.4 ppm: Methyl group (Unreacted 3-methyl-4-nitropyridine precursor).

QC Workflow Diagram
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Received Sample

Visual Check:
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;
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l

Check -CH2 Peak
(~4.8 ppm)

l
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(~9.0 ppm Singlet)

Clean Alcohol/Isomer Detected

PASS: FAIL:

Proceed to Reaction Recrystallize or Return
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Caption: Step-by-step Quality Control workflow to validate regio-isomer and purity.

Part 4: Handling & Safety (E-E-A-T)
Stability Management

e Storage: -20°C, under Argon/Nitrogen.
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» Hygroscopicity: High. Store in a desiccator.

 Recommendation: If you are not using the entire bottle immediately, aliquot the material
inside a glovebox to prevent repeated freeze-thaw cycles in humid air.

Safety Hazards

» Lachrymator/Sensitizer: Alkyl chlorides are potent alkylating agents. They can sensitize skin
and respiratory tracts.

o Explosion Risk: Nitro-pyridines can be energetic.[3] Avoid heating the neat solid above
100°C.

e Neutralization: Quench spills with dilute ammonia or 10% NaOH to convert the alkyl chloride
to the less toxic alcohol (though still handle with care).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. Keyword Search [ambeed.com]

 To cite this document: BenchChem. [Strategic Sourcing & Technical Profile: 3-
(Chloromethyl)-4-nitropyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14140020/docs#strategic-sourcing-technical-profile-
3-chloromethyl-4-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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